Cas no 149524-44-7 ((5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone)

149524-44-7 structure
Product Name:(5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone
CAS No:149524-44-7
Molecular Formula:C10H9N4O2F
Molecular Weight:236.20246
CID:65146
PubChem ID:11550435
(5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone Properties
Names and Identifiers
-
- (5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone
- 2-Oxazolidinone,5-(azidomethyl)-3-(3-fluorophenyl)-,(5R)-
- 5-(azidomethyl)-3-(3-fluorophenyl)-1,3-oxazolidin-2-one
- (5R)-5-(azidomethyl)-3-(3-fluorophenyl)-1,3-oxazolidin-2-one
- (R)-[3-(3-fluorophenyl)-2-oxo-5-oxazolidinyl]methyl azide
- 5-(azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone
- A808913
- ACMC-20dpeb
- AGN-PC-00BE9M
- 2-OXAZOLIDINONE, 5-(AZIDOMETHYL)-3-(3-FLUOROPHENYL)-, (5R)-
- 5-(azidomethyl)-3-(3-fluorophenyl)oxazolidin-2-one
- ZHNQSWZJBIOOHW-VIFPVBQESA-N
- AC-6407
- 149524-44-7
- BB 0261679
- AKOS015917606
-
- InChIKey: ZHNQSWZJBIOOHW-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H9FN4O2/c11-7-2-1-3-8(4-7)15-6-9(5-13-14-12)17-10(15)16/h1-4,9H,5-6H2
- SMILES: N(CC1OC(=O)N(C2C=CC=C(F)C=2)C1)=[N+]=[N-]
Computed Properties
- Exact Mass: 236.07100
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 3
- Monoisotopic Mass: 236.07095370g/mol
- Heavy Atom Count: 17
- Complexity: 345
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 43.9Ų
Experimental Properties
- LogP: 1.97896
- PSA: 79.29000
- Boiling Point: No data available
- Melting Point: No data available
- Vapor Pressure: No data available
- Flash Point: No data available
- Color/Form: No data avaiable
- Density: No data available
(5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AA74719-5g |
(5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone |
149524-44-7 | 97% | 5g |
$780.00 | 2024-04-20 |
(5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone Related Literature
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3. Back cover
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Jian Xiao,Zhiying Wu,Kunlang Li,Zibo Zhao,Chunyan Liu RSC Adv., 2022,12, 1051-1061
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Dewei Xie,Yaling Shen,Erzheng Su,Lei Du Food Funct., 2022,13, 2743-2755
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Em Canh Pham,Huong Ha Ly Hong,Bich Ngoc Vo Thi,Thao Thanh Vu,Duy Duc Vo,Ngoc Vi Tran Nguyen,Khanh Nguyen Bao Le,Tuyen Ngoc Truong RSC Adv., 2023,13, 399-420
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C. Y. Ma,S. Dong,P. X. Zhou,Z. Z. Du,M. F. Liu,H. M. Liu,Z. B. Yan Phys. Chem. Chem. Phys., 2015,17, 20961-20970
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Peng Zhang,Yan Gong,Qian Zhang,Xinjie Guo,Caifeng Ding J. Mater. Chem. B, 2019,7, 5182-5189
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Seyed Saeid Hosseini,Sara Najari,Prodip K. Kundu,Nicolas R. Tan,Seyed Mehrdad Roodashti RSC Adv., 2015,5, 86359-86370
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